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Compound of Interest

Compound Name: Oleic anhydride

Cat. No.: B162843 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste such as oleic anhydride are paramount for ensuring laboratory

safety and environmental compliance. Oleic anhydride is classified as a skin and serious eye

irritant.[1] This guide provides a comprehensive, step-by-step approach to its safe handling and

disposal.

Immediate Safety and Handling
Before handling oleic anhydride, it is crucial to be familiar with its hazards. It is a combustible

liquid that causes skin and serious eye irritation.[1][2] Always work in a well-ventilated area and

ensure that safety showers and eye-wash stations are readily accessible.[1]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: Wear protective clothing to prevent skin contact.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Small Spills:
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Restrict Access: Prevent personnel without appropriate PPE from entering the area.

Ventilate: Ensure the area is well-ventilated.

Absorb: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to contain

the spill. Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material into a designated, labeled waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

For Large Spills:

Evacuate: Immediately evacuate the area.

Ventilate: If it is safe to do so, increase ventilation to the area.

Contain: Prevent the spill from entering drains or waterways.

Contact EH&S: Notify your institution's Environmental Health and Safety (EH&S) department

or the designated emergency response team for assistance with cleanup and disposal.

Step-by-Step Disposal Protocol
Oleic anhydride waste must be disposed of as hazardous chemical waste. Adherence to

institutional and local regulations is mandatory.

Waste Identification and Segregation:

Designate a specific, compatible container for oleic anhydride waste.

Do not mix oleic anhydride with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Container Management:

Use a clearly labeled, leak-proof container. The label should read "Hazardous Waste" and

include the full chemical name, "Oleic Anhydride," and any associated hazards.
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Keep the container tightly closed when not in use.

Waste Collection and Storage:

Store the waste container in a designated, well-ventilated, and secure satellite

accumulation area (SAA).

Ensure the storage area is away from incompatible materials.

Arrange for Disposal:

Contact your institution's EH&S department or a licensed hazardous waste disposal

contractor to arrange for pickup and proper disposal.

Provide them with accurate information about the waste composition. Waste must be

disposed of in accordance with federal, state, and local environmental control regulations.

Quantitative Data Summary
Property Value Reference

Molecular Formula C36H66O3

Molecular Weight 546.91 g/mol

CAS Number 24909-72-6

Melting Point 22-24 °C

Boiling Point 200-215 °C at 11 mmHg

Flash Point >230 °F (>110 °C)

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of oleic
anhydride waste in a laboratory setting.
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Caption: Workflow for the safe disposal of oleic anhydride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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